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Compound of Interest

Compound Name: Odevixibat-d5

Cat. No.: B12366386 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal and

handling of Odevixibat-d5 in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and environmental compliance.

I. Core Principles of Odevixibat-d5 Disposal
Odevixibat-d5 is a deuterated analog of Odevixibat. The deuterium isotopes in Odevixibat-d5
are stable and not radioactive. Therefore, its disposal is governed by its chemical properties

rather than any radiological hazard. Based on available Safety Data Sheets (SDS) for

Odevixibat, the compound is not classified as hazardous under the Globally Harmonized

System (GHS). However, as a matter of best practice for all pharmaceutical compounds, it

should not be disposed of in the regular trash or down the sanitary sewer. The primary

recommended method of disposal for Odevixibat-d5 and materials contaminated with it is

incineration by a licensed chemical waste disposal service.[1][2]

II. Quantitative Data: Solubility of Odevixibat
Understanding the solubility of Odevixibat is crucial for preparing solutions and for effectively

decontaminating labware prior to disposal. The following table summarizes known solubility

data for the parent compound, Odevixibat, which is expected to be comparable for Odevixibat-
d5.
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Solvent/Mixture Solubility Notes

DMSO 166.67 mg/mL (224.95 mM)

Ultrasonic assistance may be

needed. Hygroscopic; use

newly opened DMSO.[3]

10% DMSO / 40% PEG300 /

5% Tween-80 / 45% Saline
≥ 4.17 mg/mL (5.63 mM) Results in a clear solution.[3]

10% DMSO / 90% Corn Oil ≥ 4.17 mg/mL (5.63 mM) Results in a clear solution.[3]

III. Step-by-Step Disposal Procedures
The following protocols provide a clear, procedural guide for the safe disposal of Odevixibat-
d5 and associated contaminated materials.

A. Disposal of Unused or Expired Odevixibat-d5 (Solid)

Segregation: Keep Odevixibat-d5 in its original, clearly labeled container. Do not mix with

other chemical waste.

Labeling: Ensure the container is labeled as "Odevixibat-d5 for Incineration."

Storage: Store the container in a designated hazardous waste accumulation area,

segregated from incompatible materials.

Collection: Arrange for collection by your institution's licensed hazardous waste disposal

service.

B. Disposal of Odevixibat-d5 Solutions

Segregation: Collect all aqueous and organic solutions containing Odevixibat-d5 in

separate, compatible, and leak-proof containers. Do not mix with other waste streams.

Labeling: Clearly label the waste containers with "Odevixibat-d5 in [Solvent Name]" and

"For Incineration."
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Storage: Store in a designated hazardous waste area with appropriate secondary

containment.

Collection: Schedule a pickup with your institution's hazardous waste disposal service.

C. Decontamination and Disposal of Empty Containers

Initial Cleaning: Remove all residual solid Odevixibat-d5 from the container.

Triple Rinsing: Rinse the container three times with a suitable solvent in which Odevixibat is

soluble (e.g., DMSO).

Rinsate Collection: Collect all rinsate as chemical waste and dispose of it according to the

procedure for Odevixibat-d5 solutions.

Label Defacement: Completely remove or deface the original label on the empty container.

Final Disposal: Dispose of the clean, de-labeled container in accordance with your

institution's guidelines for non-hazardous laboratory glass or plastic waste.

D. Disposal of Contaminated Labware and Personal Protective Equipment (PPE)

Solid Waste Segregation: Collect all disposable labware (e.g., pipette tips, weighing boats)

and PPE (e.g., gloves, bench paper) contaminated with Odevixibat-d5 in a designated,

sealed plastic bag or container.

Labeling: Label the container as "Solid Waste Contaminated with Odevixibat-d5 for

Incineration."

Storage: Store in the hazardous waste accumulation area.

Collection: Arrange for disposal through your institution's chemical waste program.

IV. Experimental Workflow and Disposal Decision
Pathway
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The following diagram illustrates the decision-making process for the proper disposal of

Odevixibat-d5 and related materials.
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Click to download full resolution via product page

Caption: Disposal decision workflow for Odevixibat-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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